Cas no 2229435-24-7 (methyl 3-amino-2-(2,3-dihydro-1H-inden-1-yl)propanoate)

• Product Name: methyl 3-amino-2-(2,3-dihydro-1H-inden-1-yl)propanoate
• CAS No: 2229435-24-7
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6452929
• PubChem ID: 156758888
• Update Time: 2025-06-08

methyl 3-amino-2-(2,3-dihydro-1H-inden-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2,3-dihydro-1H-inden-1-yl)propanoate
• 2229435-24-7
• EN300-1746619
• SCHEMBL23699443

• Inchi： 1S/C13H17NO2/c1-16-13(15)12(8-14)11-7-6-9-4-2-3-5-10(9)11/h2-5,11-12H,6-8,14H2,1H3
• InChI Key： SUUQLPNPQBGHKU-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN)C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(2,3-dihydro-1H-inden-1-yl)propanoate

Recent Advances in the Study of Methyl 3-amino-2-(2,3-dihydro-1H-inden-1-yl)propanoate (CAS: 2229435-24-7)

Methyl 3-amino-2-(2,3-dihydro-1H-inden-1-yl)propanoate (CAS: 2229435-24-7) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

The compound's unique structure, featuring an indane moiety and an amino ester functional group, makes it a versatile intermediate for the development of pharmaceuticals. Recent synthetic methodologies have optimized the production of methyl 3-amino-2-(2,3-dihydro-1H-inden-1-yl)propanoate, achieving higher yields and purity levels. These advancements are crucial for scaling up production and facilitating further pharmacological studies.

In terms of biological activity, preliminary studies suggest that methyl 3-amino-2-(2,3-dihydro-1H-inden-1-yl)propanoate exhibits promising interactions with various enzymatic targets. For instance, it has been shown to modulate the activity of certain proteases and kinases, which are often implicated in diseases such as cancer and inflammatory disorders. These findings open new avenues for the design of targeted therapies.

Furthermore, recent research has explored the compound's potential as a chiral auxiliary in asymmetric synthesis. Its ability to induce enantioselectivity in catalytic reactions has been demonstrated, making it a valuable tool for the synthesis of optically active pharmaceuticals. This application is particularly relevant in the context of developing drugs with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing studies are focused on addressing these gaps, with the aim of translating these findings into clinically relevant applications. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, methyl 3-amino-2-(2,3-dihydro-1H-inden-1-yl)propanoate (CAS: 2229435-24-7) represents a compound with significant potential in medicinal chemistry. Its versatile applications in drug discovery and asymmetric synthesis underscore its importance as a research focus. Continued investigation into its biological and chemical properties will likely yield further insights, paving the way for innovative therapeutic solutions.